Cas no 326866-17-5 (FAAH inhibitor 1)

• Product Name: FAAH inhibitor 1
• CAS No: 326866-17-5
• MF: C₂₄H₂₃N₃O₃S₃
• MW: 497.652721643448
• CID: 834093
• PubChem ID: 1190414
• Update Time: 2025-10-21

FAAH inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-[4-(6-methyl-2-benzothiazolyl)phenyl]-1-(2-thienylsulfonyl)-
• N-[4-(6-Methyl-1,3-benzothiazol-2-yl)phenyl]-1-(2-thienylsulfonyl )-4-piperidinecarboxamide
• FAAH inhibitor 1
• N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide
• CS-1723
• N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• 326866-17-5
• DB-158999
• CHEMBL460340
• SCHEMBL21752074
• HY-10862
• MS-29241
• BDBM26708
• N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-1-(2-thienylsulfonyl)-4-piperidinecarboxamide
• BNA86617
• AF-399/14201006
• Z27664401
• AKOS001064352
• Benzothiazole analog 3

• MDL： MFCD02167759
• Inchi： 1S/C24H23N3O3S3/c1-16-4-9-20-21(15-16)32-24(26-20)18-5-7-19(8-6-18)25-23(28)17-10-12-27(13-11-17)33(29,30)22-3-2-14-31-22/h2-9,14-15,17H,10-13H2,1H3,(H,25,28)
• InChI Key： IVGKSFUEBSXSAE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCC(C(NC2C=CC(C3=NC4C=CC(C)=CC=4S3)=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 497.09015512g/mol
• Monoisotopic Mass: 497.09015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 144Ų

FAAH inhibitor 1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on FAAH inhibitor 1

FAAH Inhibitor 1: A Comprehensive Overview

The compound with CAS No. 326866-17-5, commonly referred to as FAAH Inhibitor 1, has emerged as a significant player in the field of pharmacology and drug discovery. FAAH, or Fatty Acid Amide Hydrolase, is a key enzyme responsible for the degradation of endocannabinoids such as anandamide (AEA), which play a crucial role in maintaining the body's homeostasis. By inhibiting FAAH, this compound effectively increases the levels of endocannabinoids in the body, leading to a wide range of therapeutic effects.

Recent studies have highlighted the potential of FAAH Inhibitor 1 in treating various conditions, including chronic pain, inflammation, and neurodegenerative diseases. For instance, research published in Nature Neuroscience demonstrated that FAAH inhibition can significantly reduce neuropathic pain in animal models by enhancing the levels of anandamide, which is known for its analgesic properties. This finding underscores the importance of FAAH Inhibitor 1 in pain management strategies.

In addition to its role in pain relief, FAAH Inhibitor 1 has shown promise in addressing inflammatory disorders. A study conducted at the University of California, San Francisco (UCSF), revealed that this compound can modulate immune responses by enhancing the anti-inflammatory effects of endocannabinoids. This makes it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease (IBD), where inflammation plays a central role.

The mechanism of action of FAAH Inhibitor 1 involves selective inhibition of the FAAH enzyme without affecting other enzymes in the endocannabinoid system. This selectivity is crucial for minimizing off-target effects and ensuring therapeutic efficacy. Recent advancements in computational chemistry have enabled researchers to design more potent and selective FAAH inhibitors, further enhancing the potential of this compound.

Moreover, FAAH Inhibitor 1 has been explored for its neuroprotective properties. A study published in Neurobiology of Disease indicated that this compound can protect against neurotoxicity and promote neuronal survival in models of Alzheimer's disease. The ability to modulate endocannabinoid levels suggests that FAAH Inhibitor 1 could be a valuable tool in developing treatments for neurodegenerative disorders.

Despite its promising potential, the development of FAAH Inhibitor 1 into clinical use requires further research to address challenges such as bioavailability and long-term safety. Preclinical studies have shown that this compound exhibits good pharmacokinetic properties, but human trials are necessary to confirm its efficacy and tolerability.

In conclusion, CAS No. 326866-17-5, or FAAH Inhibitor 1, represents a groundbreaking advancement in cannabinoid research. Its ability to modulate endocannabinoid levels offers a novel approach to treating a variety of medical conditions. As research continues to uncover its full potential, this compound holds great promise for revolutionizing therapeutic interventions in pain management, inflammation, and neurodegenerative diseases.